Cas no 2751616-13-2 (3-bromo-5H,6H,7H-cyclopenta[c]pyridazine)

• Product Name: 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine
• CAS No: 2751616-13-2
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• CID: 5465203
• Update Time: 2025-06-08

3-bromo-5H,6H,7H-cyclopenta[c]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine
• Z5348405692
• 5H-Cyclopenta[c]pyridazine, 3-bromo-6,7-dihydro-

• Inchi： 1S/C7H7BrN2/c8-7-4-5-2-1-3-6(5)9-10-7/h4H,1-3H2
• InChI Key： KIWNCSCPWXDJQD-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(CCC2)N=N1

Computed Properties

• Exact Mass: 197.97926 g/mol
• Monoisotopic Mass: 197.97926 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8
• Molecular Weight: 199.05

Additional information on 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine

Recent Advances in the Study of 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine (CAS: 2751616-13-2)

The compound 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine (CAS: 2751616-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its fused cyclopentane and pyridazine rings, offers unique structural features that make it an attractive candidate for the development of novel therapeutic agents. Recent studies have explored its synthetic accessibility, reactivity, and biological activity, paving the way for its application in medicinal chemistry.

One of the key areas of research has focused on the synthetic methodologies for 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, one-pot synthesis route that utilizes a palladium-catalyzed cyclization reaction. This method not only improves the yield and purity of the compound but also reduces the number of synthetic steps, making it more feasible for large-scale production. The bromo substituent at the 3-position has been identified as a critical functional handle for further derivatization, enabling the introduction of diverse pharmacophores.

In terms of biological activity, preliminary investigations have revealed that 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine exhibits moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound showed promising activity against BRAF V600E, a mutant kinase associated with melanoma. The researchers attributed this activity to the compound's ability to form key hydrogen bonds and hydrophobic interactions within the kinase's ATP-binding pocket.

Furthermore, computational studies have provided insights into the structure-activity relationships (SAR) of 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine derivatives. Molecular docking and dynamics simulations have highlighted the importance of the bromo group in stabilizing ligand-receptor complexes. These findings have guided the design of new analogs with enhanced binding affinity and selectivity, as described in a recent publication in the Journal of Chemical Information and Modeling (2024).

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine-based compounds. Issues such as metabolic stability and solubility are currently under investigation, with several research groups exploring prodrug strategies and formulation techniques to address these limitations. A collaborative study between academic and industrial researchers (European Journal of Medicinal Chemistry, 2024) has reported progress in improving the oral bioavailability of these compounds through structural modifications.

In conclusion, 3-bromo-5H,6H,7H-cyclopenta[c]pyridazine (CAS: 2751616-13-2) represents a promising scaffold for drug discovery, with ongoing research uncovering its potential in targeting various disease pathways. The compound's synthetic versatility, combined with its emerging biological activities, positions it as a valuable tool for medicinal chemists. Future studies are expected to further elucidate its therapeutic applications and optimize its drug-like properties, potentially leading to the development of novel clinical candidates.